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Compound of Interest

(4-Bromo-5-methylpyridin-2-
Compound Name:
yl)methanol

Cat. No.: B1344758

Essential Guide to Handling (4-Bromo-5-
methylpyridin-2-yl)methanol

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for both personal safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper management of (4-Bromo-5-methylpyridin-2-yl)methanol.

(4-Bromo-5-methylpyridin-2-yl)methanol is a compound that requires careful handling due to
its potential hazards. It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3] Adherence to the following operational and disposal plans is crucial
for minimizing risks in the laboratory.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical
exposure. When handling (4-Bromo-5-methylpyridin-2-yl)methanol, the following PPE is
mandatory:
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Protection Type

Specific
Recommendations

Rationale

Hand Protection

Chemically resistant gloves
such as nitrile or neoprene.

Avoid latex gloves.[4][5]

Provides a barrier against skin
contact, which can cause
irritation.[1][2][3]

Eye and Face Protection

Chemical splash goggles. A
face shield should be worn in
conjunction with goggles if
there is a significant risk of
splashing.[4][5][6]

Protects against accidental
splashes that can cause

serious eye irritation.[1][2][3]

Skin and Body Protection

A chemical-resistant lab coat.
For larger quantities or
increased exposure risk,
flame-retardant and antistatic
protective clothing is

recommended.[5][7]

Prevents skin contact and
contamination of personal
clothing.[1]

Respiratory Protection

Work should be conducted in a
certified fume hood or a well-
ventilated area.[1][4][8] If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate filter for
organic vapors should be
used.[5][7]

Minimizes the inhalation of
fumes, which may cause
respiratory irritation.[1][2][3]

Operational Plan: Safe Handling Protocol

A systematic approach to handling (4-Bromo-5-methylpyridin-2-yl)methanol is essential to

ensure laboratory safety.

e Preparation:

o Ensure the work area is clean and uncluttered.

o Verify that a certified fume hood is in proper working order.[4][8]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://aksci.com/sds/X9803_SDS.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/554146
https://aksci.com/sds/9266DT_SDS.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1624.pdf
https://aksci.com/sds/X9803_SDS.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/554146
https://aksci.com/sds/9266DT_SDS.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://www.jubilantingrevia.com/uploads/files/6f_0001GjGhs14Div.2sdsPyridineACS.pdf
https://aksci.com/sds/X9803_SDS.pdf
https://aksci.com/sds/X9803_SDS.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://www.jubilantingrevia.com/uploads/files/6f_0001GjGhs14Div.2sdsPyridineACS.pdf
https://aksci.com/sds/X9803_SDS.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/554146
https://aksci.com/sds/9266DT_SDS.pdf
https://www.benchchem.com/product/b1344758?utm_src=pdf-body
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Locate the nearest eyewash station and safety shower and confirm they are accessible.

o Have spill containment materials, such as absorbent pads or sand, readily available.[8]

e Handling:
o Always handle the compound within a fume hood to minimize inhalation of vapors.[4][8]
o Avoid direct contact with skin, eyes, and clothing.[1]

o Use non-sparking tools and operate away from sources of ignition, as pyridine derivatives
can be flammable.[6][7]

o Keep the container tightly closed when not in use to prevent the release of vapors.[1][4]
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, strong acids, and acid chlorides.[8][9][10]

o Keep containers tightly sealed and clearly labeled.[4][9]

o For long-term storage, a temperature of 2-8°C is recommended.[1]

Disposal Plan: Waste Management

Proper disposal of (4-Bromo-5-methylpyridin-2-yl)methanol and its containers is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o All waste containing (4-Bromo-5-methylpyridin-2-yl)methanol must be treated as
hazardous waste.

o Collect all brominated organic waste in a dedicated, properly labeled container for
halogenated organic waste.[9] Do not mix with non-halogenated waste.[9]
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» Container Management:
o Use a chemically resistant, leak-proof container for waste collection.

o The container must be clearly labeled as "Hazardous Waste," with the full chemical name "
(4-Bromo-5-methylpyridin-2-yl)methanol" and a description of the hazards (e.g.,
"Irritant").[11]

o Disposal Procedure:

o Solid Waste: Contaminated items such as gloves, filter paper, and absorbent materials
should be collected in the designated solid hazardous waste container.[9]

o Liquid Waste: Unused or waste solutions of the compound should be collected in the
designated halogenated organic liquid waste container.

o Empty Containers: Do not reuse empty containers. They should be disposed of as unused
product in accordance with institutional and local regulations.[1][2]

o DO NOT dispose of this chemical down the drain or in regular trash.[1][11]
» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[11]

Workflow for Safe Handling of (4-Bromo-5-
methylpyridin-2-yl)methanol
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Caption: Workflow for the safe handling and disposal of (4-Bromo-5-methylpyridin-2-

yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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